Cas no 1806189-66-1 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate
• CAS No: 1806189-66-1
• MF: C₁₂H₁₃F₅N₂O₃
• MW: 328.235240697861
• CID: 4844945
• Update Time: 2025-06-10

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

• Inchi： 1S/C12H13F5N2O3/c1-2-21-9(20)4-7-10(11(13)14)6(5-18)3-8(19-7)22-12(15,16)17/h3,11H,2,4-5,18H2,1H3
• InChI Key： UUWQZVBOCKLZLY-UHFFFAOYSA-N
• SMILES： FC(C1C(CC(=O)OCC)=NC(=CC=1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 2
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate

Comprehensive Analysis of Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806189-66-1)

The compound Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806189-66-1) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate for the development of novel bioactive molecules. Researchers are increasingly focusing on fluorinated compounds due to their enhanced metabolic stability and bioavailability, which aligns with the growing demand for next-generation therapeutics and sustainable agrochemicals.

In recent years, the scientific community has shown heightened interest in fluorinated pyridines, particularly those with aminomethyl functionalities, as they offer versatile reactivity for further derivatization. The presence of the ethyl acetate moiety in this compound further enhances its solubility and processing capabilities, making it a preferred choice for synthetic applications. This aligns with the broader trend of green chemistry and atom-efficient synthesis, which are critical for reducing environmental impact in industrial processes.

The compound's CAS No. 1806189-66-1 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in drug discovery and material science. Its structural complexity and functional group diversity make it a subject of interest for researchers exploring enzyme inhibition and receptor modulation. Additionally, the trifluoromethoxy group is known to improve lipophilicity, a key factor in optimizing pharmacokinetic properties—a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate can be tailored for cross-coupling reactions and catalyzed transformations, which are central to modern organic synthesis. Its applications extend to high-throughput screening libraries, where it serves as a building block for diverse molecular architectures. This versatility is particularly appealing in the context of precision medicine and targeted drug delivery, two areas garnering significant attention in 2024.

Environmental and regulatory considerations also play a role in the compound's appeal. The difluoromethyl and trifluoromethoxy groups are often associated with lower toxicity profiles compared to their non-fluorinated counterparts, a factor driving their adoption in sustainable chemistry initiatives. This resonates with the global push for eco-friendly innovations and reduced carbon footprints in chemical manufacturing.

In summary, Ethyl 4-(aminomethyl)-3-(difluoromethyl)-6-(trifluoromethoxy)pyridine-2-acetate (CAS No. 1806189-66-1) represents a cutting-edge example of fluorinated pyridine chemistry, with broad applicability in life sciences and industrial R&D. Its alignment with contemporary research trends—such as fluorine-based drug design and green synthesis—ensures its continued relevance in scientific and commercial spheres.